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Compound of Interest

Compound Name: 6-Fluoropyrazin-2-amine

Cat. No.: B1450326 Get Quote

For Immediate Implementation by Laboratory and Chemical Handling Professionals

Foundational Knowledge: Understanding 6-
Fluoropyrazin-2-amine
6-Fluoropyrazin-2-amine is a fluorinated nitrogen-containing heterocyclic compound.[1][2]

Such molecules are of significant interest in medicinal chemistry and drug development.[2]

However, its chemical structure—an aromatic amine—necessitates a rigorous approach to

handling and disposal due to the potential hazards associated with this class of compounds.[3]

[4] Aromatic amines can be toxic and may pose environmental risks if not managed correctly.[3]

[4]

Table 1: Key Properties of 6-Fluoropyrazin-2-amine

Property Value Source

Molecular Formula C4H4FN3 [1]

Molecular Weight 113.04 g/mol [1]

Appearance Crystalline solid

Melting Point 54-58 °C (129-136 °F)

Boiling Point 204-210 °C (399-410 °F)
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Hazard Assessment: The "Why" Behind the
Precautions
According to the Globally Harmonized System (GHS), 6-Fluoropyrazin-2-amine is classified

with several hazard statements, underscoring the need for cautious handling.[5]

Table 2: GHS Hazard Classifications for 6-Fluoropyrazin-2-amine

Hazard Statement Classification Significance & Rationale

H301 + H311
Toxic if swallowed or in contact

with skin

This compound can cause

significant adverse health

effects upon ingestion or

dermal absorption. The

aromatic amine structure can

lead to systemic toxicity.

H314
Causes severe skin burns and

eye damage

The chemical is corrosive and

can cause irreversible damage

to skin and eyes upon contact.

Immediate and thorough

rinsing is critical in case of

exposure.

H412
Harmful to aquatic life with

long lasting effects

Improper disposal can lead to

environmental contamination,

posing a threat to aquatic

ecosystems. This necessitates

containment and treatment as

hazardous waste.

These classifications are the cornerstone of our disposal strategy. The toxicity and corrosivity

dictate the need for stringent personal protective equipment (PPE) and containment measures,

while the environmental hazard classification prohibits disposal down the drain.[6][7][8]

Personnel Protection: Your First Line of Defense
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Before handling 6-Fluoropyrazin-2-amine in any capacity, including for disposal, the following

PPE is mandatory.

Hand Protection: Wear chemically resistant gloves. Always inspect gloves for integrity before

use and dispose of contaminated gloves in accordance with institutional protocols.[9]

Eye and Face Protection: Use tightly fitting safety goggles and a face shield (minimum 8

inches).[9] Ensure that eyewash stations and safety showers are readily accessible.[10]

Skin and Body Protection: A flame-retardant, antistatic protective lab coat is essential.

Ensure complete skin coverage.

Respiratory Protection: All handling of 6-Fluoropyrazin-2-amine, especially in its powdered

form, must be conducted within a certified chemical fume hood to prevent inhalation of dust.

[6]

Spill Management: Immediate Response Protocol
In the event of a spill, immediate and correct action is crucial to mitigate exposure and

environmental contamination.

Evacuate and Secure: Alert personnel in the immediate vicinity and restrict access to the spill

area.[6]

Ventilate: Ensure the chemical fume hood is operational if the spill occurs within it. For spills

outside a hood, ensure the area is well-ventilated.

Containment: Use an inert absorbent material to contain the spill. Do not use combustible

materials like paper towels.

Collection: Carefully sweep up the absorbed material and place it into a designated, labeled

hazardous waste container.[6]

Decontamination: Clean the spill area thoroughly with a suitable solvent, collecting all

cleaning materials as hazardous waste.
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The Core Protocol: Disposal of 6-Fluoropyrazin-2-
amine
The disposal of 6-Fluoropyrazin-2-amine is governed by its classification as a hazardous

waste. The following step-by-step procedure ensures compliance with regulations set forth by

agencies such as the Environmental Protection Agency (EPA).[11][12][13]

Step 1: Waste Segregation
Proper segregation is the foundation of safe chemical waste management.

Halogenated Waste Stream: 6-Fluoropyrazin-2-amine is a halogenated organic compound.

It must be collected in a dedicated waste container for halogenated organic waste.[14][15]

Avoid Mixing: Never mix halogenated waste with non-halogenated waste.[16] Mixing waste

streams can complicate disposal procedures and increase costs. Also, do not mix this waste

with incompatible materials such as strong oxidizing agents.[10]

Step 2: Container Selection and Labeling
The integrity of the waste containment system is paramount.

Container Compatibility: Use a container that is chemically compatible with 6-Fluoropyrazin-
2-amine. High-density polyethylene (HDPE) or glass containers are generally suitable.

Labeling: The container must be clearly and accurately labeled. The label must include:

The words "Hazardous Waste".[12]

The full chemical name: "6-Fluoropyrazin-2-amine". Do not use abbreviations.[12]

The specific hazard warnings: "Toxic," "Corrosive".[12]

The date when waste was first added to the container (accumulation start date).[12]

Step 3: Waste Accumulation
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Point of Generation: Accumulate waste at or near the point of generation, under the control

of laboratory personnel.[12]

Secure Closure: Keep the waste container securely closed at all times, except when adding

waste.[17] This prevents the release of vapors and protects against spills.

Secondary Containment: Store the waste container in a secondary containment bin to

mitigate the impact of any potential leaks.

Step 4: Arranging for Disposal
Authorized Disposal Service: The disposal of the hazardous waste must be handled by your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal company.[12]

Documentation: Complete all necessary waste pickup request forms as required by your

institution.[17]

The following diagram illustrates the decision-making process for the disposal of 6-
Fluoropyrazin-2-amine.

Caption: Disposal workflow for 6-Fluoropyrazin-2-amine.

Decontamination Procedures
All glassware and equipment that have come into contact with 6-Fluoropyrazin-2-amine must

be decontaminated.

Initial Rinse: Rinse the contaminated items with a suitable organic solvent (e.g., acetone)

inside a chemical fume hood.

Collect Rinsate: This initial rinsate must be collected and disposed of as halogenated

hazardous waste.[15]

Subsequent Cleaning: After the initial rinse, the glassware can be washed with detergent and

water.[18]
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Regulatory Framework
In the United States, the management of hazardous waste in laboratories is primarily regulated

by the EPA under the Resource Conservation and Recovery Act (RCRA).[12] Academic

laboratories may have the option to operate under 40 CFR Part 262, Subpart K, which provides

alternative, more flexible standards for managing hazardous waste.[11] It is imperative to

consult your institution's specific policies, which are designed to comply with all relevant local,

state, and federal regulations.

Conclusion: A Culture of Safety
The proper disposal of 6-Fluoropyrazin-2-amine is not merely a procedural task but a critical

component of a robust laboratory safety culture. By understanding the chemical's hazards and

adhering to the detailed protocols outlined in this guide, you contribute to the protection of

yourself, your colleagues, and the environment. Always prioritize safety and consult your

institution's EHS department for any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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